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Compound of Interest

Compound Name: 2-(Methylthio)benzaldehyde

Cat. No.: B1584264

Introduction: Unveiling the Potential of a Unique
Building Block

In the landscape of modern medicinal chemistry and drug discovery, the strategic selection of
starting materials is paramount to the efficient construction of novel molecular architectures
with desired biological activities. 2-(Methylthio)benzaldehyde, a seemingly simple aromatic
aldehyde, emerges as a potent and versatile building block, offering a unique combination of
reactive functionalities. The presence of both a reactive aldehyde group and a strategically
positioned methylthio moiety provides a synthetic handle for a diverse array of chemical
transformations. This technical guide delves into the core applications of 2-
(Methylthio)benzaldehyde, providing researchers, scientists, and drug development
professionals with an in-depth understanding of its synthetic potential, particularly in the
construction of bioactive heterocyclic scaffolds. We will explore its reactivity, showcase its
application in the synthesis of compounds with demonstrated antimicrobial and antifungal
properties, and provide detailed experimental protocols to empower researchers in their
synthetic endeavors.

Physicochemical Properties and Reactivity Profile

2-(Methylthio)benzaldehyde is a light orange to yellow-green clear liquid with the molecular
formula CsHsOS and a molecular weight of 152.21 g/mol .[1][2] Its key physicochemical
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properties are summarized in the table below.

Property Value Reference(s)
CAS Number 7022-45-9 [11[2]
Molecular Formula CsHsOS [1][2]
Molecular Weight 152.21 g/mol [1112]
Boiling Point 141-143 °C at 13 mmHg [1][2]
Density 1.18 g/mL at 25 °C [11[2]
Refractive Index n20/D 1.633 [1112]

The reactivity of 2-(Methylthio)benzaldehyde is dictated by its two primary functional groups:
the aldehyde and the methylthio ether.

o The Aldehyde Group: This group is a classic electrophilic center, readily participating in a
wide range of nucleophilic addition and condensation reactions. This includes reactions with
amines, hydrazines, active methylene compounds, and organometallic reagents, providing a
straightforward entry point for molecular elaboration.

o The Methylthio Group: The ortho-positioned methylthio group exerts a significant influence
on the reactivity of the aromatic ring and can also be a site for further chemical modification.
It can direct ortho- and para-lithiation, enabling the introduction of additional substituents on
the benzene ring. Furthermore, the sulfur atom can be oxidized to sulfoxide and sulfone,
which can modulate the electronic properties and biological activity of the resulting
molecules.

This dual functionality makes 2-(Methylthio)benzaldehyde a particularly attractive starting
material for the synthesis of complex molecules, especially sulfur-containing heterocycles.[3]

Core Application: Synthesis of Bioactive
Heterocycles
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A primary application of 2-(Methylthio)benzaldehyde lies in its use as a precursor for the
synthesis of heterocyclic compounds with potential therapeutic applications. Its inherent
structure is well-suited for intramolecular cyclization reactions, leading to the formation of fused
ring systems. While direct, extensively documented examples starting from 2-
(methylthio)benzaldehyde are not abundant in readily available literature, its potential is
evident from the synthesis of analogous structures.

Conceptual Application: Synthesis of Thio-substituted
Benzimidazoles with Antimicrobial Activity

One promising application of 2-(Methylthio)benzaldehyde is in the synthesis of substituted
benzimidazoles, a class of compounds known for their broad spectrum of biological activities,
including antimicrobial and antifungal properties.[4] The following section outlines a conceptual
synthetic pathway and a detailed experimental protocol for the synthesis of a novel N-
substituted-2-(methylthio)benzimidazole derivative, highlighting the utility of 2-
(Methylthio)benzaldehyde as a key building block.

Workflow for the Synthesis and Evaluation of a Bioactive Benzimidazole Derivative
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Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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